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Compound of Interest

Compound Name: Antibacterial agent 131

Cat. No.: B12396709 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of novel compounds like Antibacterial agent 131 is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure and efficient laboratory environment.

Chemical Identity and Known Activity:

Antibacterial agent 131 is a quinoline derivative with demonstrated antimicrobial and anti-

candida effects.[1] Its mechanism of action involves the inhibition of DNA-Gyrase in E. coli and

the disruption of fungal cell integrity by blocking ergosterol production.[1]

Quantitative Data Summary
The following table summarizes the available quantitative data for Antibacterial agent 131.
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Data Point Value
Cell Line /
Organism

Reference

MIC90 (Antibacterial) 9.81 µg/mL

Escherichia coli ATCC

35218, E. coli ATCC

25922,

Staphylococcus

aureus ATCC 6538,

and methicillin-

resistant S. aureus

(MRSA)

[1]

MIC90 (Anti-candida) ≤0.06 µg/mL
Candida krusei ATCC

6258
[1]

0.24 µg/mL
Candida parapsilosis

ATCC 22019
[1]

1.95 µg/mL

Candida albicans

ATCC 24433 and C.

glabrata ATCC 90030

[1]

IC50 (Cytotoxicity) 34.51 µM NIH/3T3 cells (24 h) [1]

Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for Antibacterial agent 131 is not publicly available,

it is a quinoline derivative. Therefore, handling precautions should, at a minimum, align with

those for quinoline.

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors, mists, or dust.[2][3]

Avoid all direct contact with the skin, eyes, and clothing.[2][4]

Do not eat, drink, or smoke in the laboratory where this agent is handled.[4][5]
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Wash hands thoroughly after handling.[2][5]

Required Personal Protective Equipment:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Inspect gloves for integrity

before use.[2][6]

Prevents skin contact.

Body Protection
A laboratory coat or chemical-

resistant apron.[5][6]

Protects against contamination

of personal clothing.

Respiratory Protection

Use a NIOSH-approved

respirator if working outside of

a fume hood or if there is a risk

of aerosolization.[2][6]

Prevents inhalation of the

agent.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling Antibacterial agent
131 in a laboratory setting.
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Experimental Workflow: Handling Antibacterial Agent 131
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Caption: A step-by-step workflow for the safe handling of Antibacterial agent 131.
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Disposal Plan
Antibacterial agents and their contaminated materials should be treated as hazardous chemical

waste.[7] Improper disposal can lead to environmental contamination and the development of

antibiotic-resistant microorganisms.[7]

Waste Segregation and Collection:

Solid Waste: All contaminated solid materials, including gloves, pipette tips, and empty vials,

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Antibacterial agent 131 and contaminated solvents

should be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container.

Disposal Procedure:

Segregate: Keep all waste contaminated with Antibacterial agent 131 separate from

general laboratory waste.

Label: Clearly label all waste containers with "Hazardous Chemical Waste" and list the

contents, including "Antibacterial agent 131."

Store: Store waste containers in a designated, secure area away from general laboratory

traffic.

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the proper disposal of the hazardous waste. Do not pour any solutions containing

Antibacterial agent 131 down the drain.[7]

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

materials potentially contaminated with Antibacterial agent 131.
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Disposal Pathway for Antibacterial Agent 131 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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